![molecular formula C11H22ClN B1492402 3-(Cyclohexylmethyl)pyrrolidine hydrochloride CAS No. 2098129-56-5](/img/structure/B1492402.png)
3-(Cyclohexylmethyl)pyrrolidine hydrochloride
Overview
Description
Pyrrolidine is a nitrogen heterocycle used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The five-membered pyrrolidine ring is a saturated scaffold that allows efficient exploration of the pharmacophore space due to sp3-hybridization .
Synthesis Analysis
Pyrrolidine compounds can be synthesized using different strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives .Molecular Structure Analysis
The pyrrolidine ring is characterized by the stereogenicity of carbons. Different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .Chemical Reactions Analysis
Pyrrolidine derivatives have been shown to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .Physical And Chemical Properties Analysis
The physical and chemical properties of pyrrolidine derivatives can vary widely depending on the specific compound. For example, the molecular formula of “3-(Cyclohexylmethyl)pyrrolidine hydrochloride” is C11H22ClN.Scientific Research Applications
Synthesis and Reactivity
- Pyrrolidines serve as significant heterocyclic organic compounds with applications in medicine, dyes, and agrochemicals. Their chemistry is essential for modern science. Studies have demonstrated efficient methods for synthesizing pyrrolidines, including cycloaddition reactions, highlighting their polar nature and proceeding under mild conditions to produce pyrrolidine derivatives with potential for various applications (Żmigrodzka et al., 2022).
Applications in Biological and Medicinal Research
- Spiro[pyrrolidin-2,3′-oxindoles] synthesized via 1,3-dipolar cycloaddition reactions have been investigated for in vitro antibacterial, antifungal, antimalarial, and antitubercular activities. Some compounds displayed activities comparable to established drugs, indicating the potential of pyrrolidine derivatives in developing new therapeutic agents (Haddad et al., 2015).
Organocatalysis
- Pyrrolidine-based catalysts have shown efficiency in asymmetric Michael addition reactions, indicating their utility in synthesizing chiral compounds. Such catalysts can facilitate the creation of γ-nitro carbonyl compounds with high yield and excellent stereoselectivity, demonstrating the role of pyrrolidine derivatives in organic synthesis and potentially in the synthesis of bioactive molecules (Singh et al., 2013).
Enantioselective Synthesis
- The development of enantioselective cycloadditions of azomethine ylides, employing pyrrolidine scaffolds, highlights the significance of pyrrolidine derivatives in synthesizing complex molecules with multiple stereocenters. These methodologies are critical for producing compounds inspired by natural product scaffolds, demonstrating the versatility of pyrrolidine derivatives in chemistry and drug discovery (Narayan et al., 2014).
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives, which include 3-(cyclohexylmethyl)pyrrolidine hydrochloride, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . These compounds have been shown to possess several important biological activities .
Mode of Action
The pyrrolidine ring, a common feature in this class of compounds, contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Biochemical Pathways
Pyrrolidine derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is a common strategy used to modify physicochemical parameters and obtain the best adme/tox results for drug candidates .
Result of Action
Pyrrolidine derivatives have been shown to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Action Environment
It is known that the biological profile of drug candidates can be influenced by the different stereoisomers and the spatial orientation of substituents .
Safety and Hazards
Future Directions
The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen . Pyrrolidine alkaloids can be some of the best sources of pharmacologically active lead compounds . This suggests that there is potential for future research and development in this area.
Biochemical Analysis
Biochemical Properties
3-(Cyclohexylmethyl)pyrrolidine hydrochloride plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. The pyrrolidine ring in its structure is known for its versatility in drug discovery, as it can efficiently explore the pharmacophore space and contribute to the stereochemistry of the molecule . This compound interacts with various enzymes and proteins, influencing their activity and stability. For instance, it has been shown to bind to enantioselective proteins, leading to different biological profiles depending on the spatial orientation of its substituents .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that pyrrolidine derivatives, including this compound, exhibit significant biological activities such as antioxidant, anti-inflammatory, antibacterial, antifungal, anticancer, and neuropharmacological activities . These effects are mediated through interactions with cellular receptors and enzymes, leading to changes in cellular behavior and function.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. The pyrrolidine ring in its structure allows it to bind to specific sites on enzymes and proteins, leading to enzyme inhibition or activation . This compound can also influence gene expression by interacting with transcription factors and other regulatory proteins. The molecular mechanism of action of this compound involves the modulation of signaling pathways and the regulation of metabolic processes .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have shown that this compound exhibits dose-dependent effects, with higher doses leading to more pronounced biological activities . At high doses, this compound can also exhibit toxic or adverse effects, highlighting the importance of determining the optimal dosage for therapeutic applications. Threshold effects and toxicities observed in animal models provide valuable insights into the compound’s safety and efficacy.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels . The pyrrolidine ring in its structure allows it to participate in enzymatic reactions, influencing the production and degradation of metabolites. Understanding the metabolic pathways of this compound is essential for elucidating its role in cellular metabolism and its potential therapeutic applications.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . This compound can be localized to different cellular compartments, where it exerts its biological effects. The distribution of this compound within tissues is influenced by its interactions with cellular membranes and transport proteins, affecting its localization and accumulation in specific areas.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . The localization of this compound within cells influences its interactions with biomolecules and its overall biological activity. Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action and potential therapeutic applications.
properties
IUPAC Name |
3-(cyclohexylmethyl)pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N.ClH/c1-2-4-10(5-3-1)8-11-6-7-12-9-11;/h10-12H,1-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXAFUXONMCXOSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC2CCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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